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Compound of Interest

Compound Name: Fenpropidin-d10

Cat. No.: B15558506 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity, stable

isotope-labeled internal standards, Fenpropidin-d10 is a critical analytical tool. This technical

guide provides an in-depth overview of the commercial availability of Fenpropidin-d10, its key

specifications, and detailed experimental protocols for its application in analytical

methodologies.

Commercial Availability of Fenpropidin-d10
The primary supplier identified for Fenpropidin-d10 analytical standard is LGC Standards.

While other major suppliers of analytical standards, such as Merck (Sigma-Aldrich), Santa Cruz

Biotechnology, and Cayman Chemical, were investigated, their online catalogs did not list the

deuterated Fenpropidin-d10 at the time of this guide's compilation. Researchers are advised

to directly inquire with these suppliers for potential custom synthesis or availability.

A summary of the quantitative data for the commercially available Fenpropidin-d10 from LGC

Standards is presented in the table below for easy comparison.
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Experimental Protocols
Fenpropidin-d10 is primarily utilized as an internal standard in chromatographic techniques,

particularly in Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-

MS/MS) for the quantification of Fenpropidin in various matrices. The following is a detailed

methodology adapted from established analytical methods for Fenpropidin.[1][2][3]

Sample Preparation: Modified QuEChERS Method for
Soil Samples
The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a widely

adopted sample preparation technique for pesticide residue analysis.

Extraction:

Weigh 5 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

Add 10 mL of acetonitrile.

Vortex the mixture for 1 minute to ensure thorough mixing.

Add a salting-out mixture consisting of 4 g of anhydrous magnesium sulfate (MgSO₄) and

1 g of sodium chloride (NaCl).
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Immediately vortex for another minute to prevent the agglomeration of salts.

Centrifuge the tube at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer 6 mL of the acetonitrile supernatant to a 15 mL d-SPE tube. This tube should

contain 900 mg of anhydrous MgSO₄ and 150 mg of Primary Secondary Amine (PSA).

Vortex the d-SPE tube for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Take a 1 mL aliquot of the final, cleaned extract.

Filter the aliquot through a 0.22 µm syringe filter into an autosampler vial for UPLC-MS/MS

analysis.

UPLC-MS/MS Analysis
The enantioselective separation and detection of Fenpropidin and its deuterated internal

standard are performed on a UPLC system coupled with a tandem quadrupole mass

spectrometer.

UPLC Conditions:

Column: Lux Cellulose-3[3]

Mobile Phase: A mixture of methanol and 0.1% ammonia solution in a ratio of 88.3:11.7 (v/v)

[3]

Flow Rate: 0.8 mL/min

Column Temperature: 32.7 °C

Injection Volume: 5 µL

MS/MS Conditions:
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Ionization Mode: Electrospray Ionization (ESI), Positive

Acquisition Mode: Multiple Reaction Monitoring (MRM)

Capillary Voltage: 1.25 kV

Source Temperature: 150 °C

Desolvation Temperature: 500 °C

Cone Gas Flow (Nitrogen): 50 L/h

Desolvation Gas Flow (Nitrogen): 1000 L/h

Collision Gas: Argon

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the analysis of Fenpropidin using

Fenpropidin-d10 as an internal standard.
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Caption: Workflow for Fenpropidin analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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